6-Phenyl-2-[1-(quinoxaline-2-carbonyl)piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-phenyl-2-[1-(quinoxaline-2-carbonyl)piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C24H21N5O2/c30-23-11-10-19(17-6-2-1-3-7-17)27-29(23)18-12-14-28(15-13-18)24(31)22-16-25-20-8-4-5-9-21(20)26-22/h1-11,16,18H,12-15H2
• InChI Key: RNSMZCOAWXPTHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C=CC(=N2)C3=CC=CC=C3)C(=O)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C24H21N5O2
• Molecular Weight: 411.5 g/mol

Description

“6-Phenyl-2-[1-(quinoxaline-2-carbonyl)piperidin-4-yl]pyridazin-3-one” is a chemical compound with the molecular formula C24H21N5O2 and a molecular weight of 411.465. It contains a quinoxaline moiety, which is a nitrogen-containing heterocyclic compound.

Synthesis Analysis

Quinoxaline can be synthesized by adopting green chemistry principles. The synthesis of quinoxaline derivatives involves various methods and synthetic strategies. For instance, one common method involves the reaction of spontaneous condensation between o-phenylene diamines and 1,2-dicarbonyl compounds. Another approach involves the catalytic protodeboronation of alkyl boronic esters.

Chemical Reactions Analysis

Quinoxaline derivatives can undergo various chemical reactions, including oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions. Protodeboronation of alkyl boronic esters is also a notable reaction.

Future Directions

Quinoxaline derivatives have shown diverse pharmacological activities, making them valuable for further drug discovery. The synthesis methods, reactions, and biological properties of quinoxaline derivatives have been extensively studied, paving the way for further development in the wide spectrum of its biological importance.